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Compound of Interest

Compound Name: 1,13-Tridecanolide

Cat. No.: B158905 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,13-Tridecanolide is a macrocyclic lactone and an odor compound that can be isolated from

the angelica root.[1] Its chemical formula is C13H24O2 and it has a molecular weight of 212.33

g/mol .[2] As a high-purity reference material, 1,13-Tridecanolide is suitable for use as a

standard in the development and validation of analytical methods, particularly for the

identification and quantification of other macrocyclic lactones or related compounds in various

matrices. This document provides detailed protocols and data for utilizing 1,13-Tridecanolide
as an analytical standard.

While 1,13-Tridecanolide is not a pharmaceutical agent, the methodologies described are

applicable to drug development processes, such as in the analysis of formulations, stability

studies, and quality control of raw materials where structurally similar compounds may be

present.

Physicochemical Properties
A summary of the key physicochemical properties of 1,13-Tridecanolide is presented in the

table below. This information is crucial for the selection of appropriate analytical techniques and

parameters.
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Property Value Reference

CAS Number 1725-04-8 [2]

Molecular Formula C13H24O2 [2]

Molecular Weight 212.33 g/mol [2]

Appearance
Not specified, typically a solid

or oil
-

Solubility

Expected to be soluble in

organic solvents like

acetonitrile, methanol, and

dichloromethane.

General chemical knowledge

Boiling Point Estimated to be >250 °C
Based on similar macrocyclic

lactones

Application: Standard for GC-MS Method
Development
Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the

analysis of volatile and semi-volatile compounds like 1,13-Tridecanolide. This section outlines

the protocol for using 1,13-Tridecanolide to develop a quantitative GC-MS method.

Experimental Workflow for Method Development
The following diagram illustrates the general workflow for developing an analytical method

using an external standard like 1,13-Tridecanolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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